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molecular formula C7H9BrN2 B1292488 5-Bromo-N,N-dimethylpyridin-3-amine CAS No. 342602-87-3

5-Bromo-N,N-dimethylpyridin-3-amine

Cat. No. B1292488
CAS RN: 342602-87-3
M. Wt: 201.06 g/mol
InChI Key: ORIMPJHDGVFITH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08883822B2

Procedure details

To a solution of 3,5-dibromopyridine (XLII) (2.37 g, 10.0 mmol) in dry DMF (20.0 mL) was added K2CO3 (4.5 g, 33 mmol) and dimethylamino hydrochloride (1.79 g, 22 mmol). The mixture was heated overnight at 200° C. in a sealed tube. The solution was cooled to room temperature and excess DMF was removed under vacuum. The residue was partitioned between EtOAc and water. The organic phase was separated. The aqueous phase was washed with EtOAc and the combined organic phases were dried over MgSO4, and concentrated to afford 5-bromo-N,N-dimethylpyridin-3-amine (XLIII) as an off-white solid (1.78 g, 8.85 mmol, 88% yield). 1H NMR (DMSO-d6, 500 MHz) δ ppm 2.94 (s, 6H), 7.25 (t, J=2 Hz, 1H), 7.91 (d, J=2 Hz, 1H), 8.07 (d, J=2 Hz, 1H); ESIMS found C7H9BrN2 m/z 201.1 (M+H).
Name
3,5-dibromopyridine
Quantity
2.37 g
Type
reactant
Reaction Step One
Name
K2CO3
Quantity
4.5 g
Type
reactant
Reaction Step One
Name
dimethylamino hydrochloride
Quantity
1.79 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
20 mL
Type
solvent
Reaction Step One
Name
5-bromo-N,N-dimethylpyridin-3-amine
Yield
88%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[N:4][CH:5]=[C:6](Br)[CH:7]=1.C([O-])([O-])=O.[K+].[K+].[CH3:15][N:16](Cl)[CH3:17]>CN(C=O)C>[Br:1][C:2]1[CH:7]=[C:6]([N:16]([CH3:17])[CH3:15])[CH:5]=[N:4][CH:3]=1 |f:1.2.3|

Inputs

Step One
Name
3,5-dibromopyridine
Quantity
2.37 g
Type
reactant
Smiles
BrC=1C=NC=C(C1)Br
Name
K2CO3
Quantity
4.5 g
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Name
dimethylamino hydrochloride
Quantity
1.79 g
Type
reactant
Smiles
CN(C)Cl
Name
DMF
Quantity
20 mL
Type
solvent
Smiles
CN(C)C=O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
200 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The solution was cooled to room temperature
CUSTOM
Type
CUSTOM
Details
excess DMF was removed under vacuum
CUSTOM
Type
CUSTOM
Details
The residue was partitioned between EtOAc and water
CUSTOM
Type
CUSTOM
Details
The organic phase was separated
WASH
Type
WASH
Details
The aqueous phase was washed with EtOAc
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the combined organic phases were dried over MgSO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Name
5-bromo-N,N-dimethylpyridin-3-amine
Type
product
Smiles
BrC=1C=C(C=NC1)N(C)C
Measurements
Type Value Analysis
AMOUNT: AMOUNT 8.85 mmol
AMOUNT: MASS 1.78 g
YIELD: PERCENTYIELD 88%
YIELD: CALCULATEDPERCENTYIELD 88.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.